Cas no 2097899-72-2 (N-({2,3'-bifuran-5-yl}methyl)-4-phenyloxane-4-carboxamide)

• Product Name: N-({2,3'-bifuran-5-yl}methyl)-4-phenyloxane-4-carboxamide
• CAS No: 2097899-72-2
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• CID: 5810040
• PubChem ID: 126852645
• Update Time: 2025-05-28

N-({2,3'-bifuran-5-yl}methyl)-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({2,3'-bifuran-5-yl}methyl)-4-phenyloxane-4-carboxamide
• F6516-1712
• N-[[5-(furan-3-yl)furan-2-yl]methyl]-4-phenyloxane-4-carboxamide
• N-({[2,3'-bifuran]-5-yl}methyl)-4-phenyloxane-4-carboxamide
• 2097899-72-2
• AKOS032465946

• Inchi： 1S/C21H21NO4/c23-20(21(9-12-24-13-10-21)17-4-2-1-3-5-17)22-14-18-6-7-19(26-18)16-8-11-25-15-16/h1-8,11,15H,9-10,12-14H2,(H,22,23)
• InChI Key： HLEFPDFVKUUUSZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2=CC=C(C3=COC=C3)O2)=O)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 351.14705815g/mol
• Monoisotopic Mass: 351.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Additional information on N-({2,3'-bifuran-5-yl}methyl)-4-phenyloxane-4-carboxamide

Comprehensive Overview of N-({2,3'-bifuran-5-yl}methyl)-4-phenyloxane-4-carboxamide (CAS No. 2097899-72-2)

The compound N-({2,3'-bifuran-5-yl}methyl)-4-phenyloxane-4-carboxamide (CAS No. 2097899-72-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its intricate bifuran and phenyloxane moieties, this compound exhibits potential applications in various therapeutic areas. Researchers are particularly interested in its carboxamide functional group, which is known to enhance binding affinity and bioavailability in drug candidates.

In recent years, the demand for novel heterocyclic compounds like N-({2,3'-bifuran-5-yl}methyl)-4-phenyloxane-4-carboxamide has surged due to their versatility in targeting complex biological pathways. The 2,3'-bifuran segment, in particular, is a hotspot for investigations into anti-inflammatory and antimicrobial properties. This aligns with current trends where users frequently search for "new anti-inflammatory agents" or "heterocyclic drug candidates 2023", reflecting the growing interest in innovative therapeutic solutions.

The synthesis of CAS No. 2097899-72-2 involves multi-step organic reactions, often starting with the coupling of furan derivatives and subsequent functionalization with a phenyloxane scaffold. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling are frequently employed to improve yield and purity. These methods are widely discussed in academic forums, with queries like "optimizing bifuran synthesis" or "phenyloxane derivatives in drug design" trending in search engines.

From a pharmacological perspective, N-({2,3'-bifuran-5-yl}methyl)-4-phenyloxane-4-carboxamide has shown promise in preliminary studies for modulating enzyme activity, particularly in pathways related to metabolic disorders. Its lipophilic nature, attributed to the phenyl and oxane groups, enhances membrane permeability—a critical factor for oral drug development. This ties into popular search terms such as "improving drug permeability" and "lipophilic heterocycles in pharmaceuticals".

Beyond therapeutics, CAS No. 2097899-72-2 is also explored in material science for its potential in organic electronics. The conjugated bifuran system may contribute to charge transport properties, making it a candidate for OLEDs or sensors. This interdisciplinary appeal is reflected in rising searches for "furan-based materials" and "small molecules in optoelectronics", highlighting its relevance beyond traditional chemistry.

Quality control and analytical characterization of N-({2,3'-bifuran-5-yl}methyl)-4-phenyloxane-4-carboxamide rely heavily on techniques like HPLC, NMR, and mass spectrometry. Ensuring batch-to-batch consistency is vital for research reproducibility, a topic often queried as "HPLC methods for heterocyclic compounds". Additionally, regulatory compliance for such compounds remains a key concern, with searches like "CAS 2097899-72-2 safety data" indicating user interest in handling protocols.

In summary, N-({2,3'-bifuran-5-yl}methyl)-4-phenyloxane-4-carboxamide represents a compelling case study in modern chemical innovation. Its dual utility in pharmaceuticals and advanced materials, coupled with its structural complexity, positions it as a subject of ongoing research. As the scientific community continues to explore its full potential, this compound is likely to remain a focal point in discussions around "next-generation drug scaffolds" and "multifunctional organic molecules".